Cas no 2229603-34-1 (2-amino-1-(2-chloro-6-methylpyridin-4-yl)ethan-1-ol)

• Product Name: 2-amino-1-(2-chloro-6-methylpyridin-4-yl)ethan-1-ol
• CAS No: 2229603-34-1
• MF: C₈H₁₁ClN₂O
• MW: 186.638740777969
• CID: 6080520
• PubChem ID: 165978245
• Update Time: 2025-10-29

2-amino-1-(2-chloro-6-methylpyridin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-chloro-6-methylpyridin-4-yl)ethan-1-ol
• EN300-1994933
• 2229603-34-1

• Inchi： 1S/C8H11ClN2O/c1-5-2-6(7(12)4-10)3-8(9)11-5/h2-3,7,12H,4,10H2,1H3
• InChI Key： QTVIQAMJSPYGEM-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=N1)C(CN)O

Computed Properties

• Exact Mass: 186.0559907g/mol
• Monoisotopic Mass: 186.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-amino-1-(2-chloro-6-methylpyridin-4-yl)ethan-1-ol

Research Brief on 2-amino-1-(2-chloro-6-methylpyridin-4-yl)ethan-1-ol (CAS: 2229603-34-1): Recent Advances and Applications

The compound 2-amino-1-(2-chloro-6-methylpyridin-4-yl)ethan-1-ol (CAS: 2229603-34-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine-based structure and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a building block in the synthesis of more complex pharmaceutical agents. Researchers have successfully utilized 2-amino-1-(2-chloro-6-methylpyridin-4-yl)ethan-1-ol in the development of novel kinase inhibitors, which are critical in targeting signaling pathways involved in cancer and inflammatory diseases. Its structural versatility allows for modifications that enhance binding affinity and selectivity toward specific kinase targets.

In addition to its synthetic utility, recent in vitro and in vivo studies have highlighted the compound's intrinsic biological activity. Preliminary data suggest that it exhibits moderate inhibitory effects on certain enzymes involved in metabolic disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its ability to modulate key enzymes in glucose metabolism, opening avenues for potential applications in diabetes research.

Another noteworthy development is the exploration of 2-amino-1-(2-chloro-6-methylpyridin-4-yl)ethan-1-ol in central nervous system (CNS) drug discovery. Its ability to cross the blood-brain barrier, combined with its favorable pharmacokinetic profile, has made it a subject of interest for neurodegenerative disease research. Recent findings indicate its potential as a scaffold for designing neuroprotective agents, though further optimization is required to improve efficacy and reduce off-target effects.

Despite these promising advancements, challenges remain in the large-scale synthesis and clinical translation of this compound. Current synthetic routes often involve multi-step processes with variable yields, prompting ongoing research into more efficient methodologies. Moreover, comprehensive toxicology studies are needed to fully assess its safety profile before progressing to clinical trials.

In conclusion, 2-amino-1-(2-chloro-6-methylpyridin-4-yl)ethan-1-ol represents a versatile and pharmacologically relevant molecule with broad applications in drug discovery. Continued research efforts are expected to further elucidate its mechanisms and expand its therapeutic potential, making it a compound of significant interest for the pharmaceutical industry.